Cas no 131526-14-2 (Phosphonium,1,1'-(1,8-octanediyl)bis[1,1,1-tributyl-, bromide (1:2))

• Product Name: Phosphonium,1,1'-(1,8-octanediyl)bis[1,1,1-tributyl-, bromide (1:2)
• CAS No: 131526-14-2
• MF: C₃₂H₇₀Br₂P₂
• MW: 676.653730869293
• CID: 102319
• PubChem ID: 16218495
• Update Time: 2025-04-18

Phosphonium,1,1'-(1,8-octanediyl)bis[1,1,1-tributyl-, bromide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,8-OCTANEDIYL-BIS(TRIBUTYLPHOSPHONIUM) DIBROMIDE FOR IPC
• tributyl(8-tributylphosphaniumyloctyl)phosphanium,dibromide
• foripc
• OCTAMETHYLENE-BIS(TRIBUTYLPHOSPHONIUM) DIBROMIDE
• 1,8-OCTANEDIYL-BIS(TRIBUTYLPHOSPHONIUM) DIBROMIDE
• tributyl(8-tributylphosphaniumyloctyl)phosphanium;dibromide
• Octane-1,8-diylbis(tributylphosphonium) bromide
• DTXSID20584953
• Octane-1,8-diylbis(tributylphosphonium)bromide
• 1,8-Octanediyl-bis-(tributylphosphonium)dibromide
• (Octane-1,8-diyl)bis(tributylphosphanium) dibromide
• 131526-14-2
• SCHEMBL20573985
• 1,8-OCTANEDIYL-BIS(TRIBUTYLPHOSPHONIUM) DIBROMIDE, FOR IPC
• Phosphonium,1,1'-(1,8-octanediyl)bis[1,1,1-tributyl-, bromide (1:2)

• Inchi： 1S/C32H70P2.2BrH/c1-7-13-25-33(26-14-8-2,27-15-9-3)31-23-21-19-20-22-24-32-34(28-16-10-4,29-17-11-5)30-18-12-6;;/h7-32H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： XFODVBVHRABGNB-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[P+](CCCC)(CCCC)(CCCC)CCCCCCCC[P+](CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 603.7842
• Monoisotopic Mass: 674.33195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 27
• Complexity: 324
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Phosphonium,1,1'-(1,8-octanediyl)bis[1,1,1-tributyl-, bromide (1:2) Security Information

• Safety Instruction： 22-24/25
• Safety Term：S22-24/25